Oxalic acid; tert-butyl 2-(azetidin-3-yl)acetate

• IUPAC Name: tert-butyl 2-(azetidin-3-yl)acetate;oxalic acid
• InChI: InChI=1S/C9H17NO2.C2H2O4/c1-9(2,3)12-8(11)4-7-5-10-6-7;3-1(4)2(5)6/h7,10H,4-6H2,1-3H3;(H,3,4)(H,5,6)
• InChI Key: KCEHRKLZEXDMQW-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)CC1CNC1.C(=O)(C(=O)O)O
• Molecular Formula: C11H19NO6
• Molecular Weight: 261.27 g/mol
• CAS RN: 2089257-27-0

Description

“Oxalic acid; tert-butyl 2-(azetidin-3-yl)acetate” is a chemical compound with the molecular formula C11H19NO6. It is used in various chemical reactions and has specific physical and chemical properties.

Scientific Research Applications

Synthesis of Antibiotics

Oxalic acid and tert-butyl 2-(azetidin-3-yl)acetate have been utilized in the synthesis of new classes of beta-lactam antibiotics, showing significant activity predominantly against Gram-negative bacteria. This research highlights the potential of these compounds in developing heteroatom-activated beta-lactam antibiotics for improved antimicrobial efficacy (S. Woulfe & M. Miller, 1985).

Organic Synthesis Enhancements

An efficient method for the synthesis of N-tert-butyl amides using oxalic acid dihydrate in solvent-free conditions was developed, showing the versatility of oxalic acid in organic synthesis. This method is particularly noteworthy for its environmental benefits and practicality in synthesizing tert-butyl carbocation sources (M. Mokhtary & Seyedeh Khadijeh Nasernezhad, 2014).

Environmental Applications

The degradation of tert-butyl alcohol in aqueous solutions was significantly enhanced by an O3/UV process, with oxalic acid being one of the primary degradation products. This study provides valuable insights into the environmental fate and treatment options for tert-butyl alcohol in water (T. Garoma & M. D. Gurol, 2004).

Medicinal Chemistry Advancements

Oxetan-3-yl and azetidin-3-yl substituents, integrated into aromatic systems through a nickel-mediated alkyl-aryl Suzuki coupling, have been identified as privileged motifs in medicinal chemistry. This technique offers a streamlined approach to incorporating these motifs into complex molecules, potentially opening up new avenues in drug discovery (M. Duncton et al., 2008).

Biofuel Production

In the quest for sustainable energy sources, oxalic acid was utilized to pretreat agricultural lignocellulosic biomass (specifically corncobs) for bioethanol production. This pretreatment significantly improved the yield of fermentable sugars, demonstrating the potential of oxalic acid in enhancing biofuel production processes (Jae-Won Lee et al., 2011).

Mechanism of Action

Target of Action

It’s known that azetidine derivatives are used for a wide variety of natural and synthetic products exhibiting a variety of biological activities .

Mode of Action

The compound is synthesized through a DBU-catalysed Horner–Wadsworth–Emmons reaction, followed by aza-Michael addition with NH-heterocycles to yield the target functionalised 3-substituted 3-(acetoxymethyl)azetidines .